Cas no 1810-35-1 (4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-)

4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)- structure
1810-35-1 structure
Product Name:4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-
CAS No:1810-35-1
MF:C7H8ClF3N4
MW:240.613430023193
CID:237602
PubChem ID:247891
Update Time:2025-04-19

4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4,5-Pyrimidinediamine,6-chloro-N4-ethyl-2-(trifluoromethyl)-
    • 6-chloro-4-N-ethyl-2-(trifluoromethyl)pyrimidine-4,5-diamine
    • 6-CHLORO-N4-ETHYL-2-(TRIFLUOROMETHYL)PYRIMIDINE-4,5-DIAMINE
    • 6-chloro-N4-ethyl-2-trifluoromethyl-pyrimidine-4,5-diamine
    • AC1L6L8N
    • AC1Q4JWR
    • AR-1H1471
    • CTK8H3312
    • NSC63340
    • 6-Chloro-N4-Ethyl-2-(Trifluoromethyl)-4,5-Pyrimidinediamine
    • NSC-63340
    • DTXSID70289744
    • 1810-35-1
    • AKOS000320357
    • Inchi: 1S/C7H8ClF3N4/c1-2-13-5-3(12)4(8)14-6(15-5)7(9,10)11/h2,12H2,1H3,(H,13,14,15)
    • InChI Key: MHWRXDYBLKRTFI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(C(F)(F)F)=N1)NCC)N

Computed Properties

  • Exact Mass: 240.03914
  • Monoisotopic Mass: 240.0389585g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83
  • LogP: 2.81700
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